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Compound of Interest

Compound Name: Cinnamyl bromide

Cat. No.: B146386

The safe management and disposal of hazardous chemicals are paramount in a research
environment. Cinnamyl bromide, a corrosive and reactive compound, requires strict
adherence to established protocols to ensure the safety of laboratory personnel and
environmental protection. This document provides essential, step-by-step guidance for the
proper disposal of cinnamyl bromide, aligning with regulatory standards and best practices in
laboratory safety.

Immediate Safety and Handling

Before initiating any disposal procedure, it is crucial to understand the hazards associated with
cinnamyl bromide and to utilize appropriate personal protective equipment (PPE).

Hazard Profile:

» Classification: Cinnamyl bromide is classified as a hazardous chemical that causes severe
skin burns and eye damage.[1][2][3][4] It is also corrosive to metals.[3]

» Signal Word: Danger[1][2][3]

e Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[1] Store
away from heat, moisture, and direct sunlight.[1][2]

Required Personal Protective Equipment (PPE):

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b146386?utm_src=pdf-interest
https://www.benchchem.com/product/b146386?utm_src=pdf-body
https://www.benchchem.com/product/b146386?utm_src=pdf-body
https://www.benchchem.com/product/b146386?utm_src=pdf-body
https://www.benchchem.com/product/b146386?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL0142014&productDescription=CINNAMYL+BRMIDE+PRDOMIN+95+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-cinnamyl-bromide-CASNO-4392-24-D0087-EN.aspx
https://www.tcichemicals.com/BE/en/sds/C1109_EU_6N.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Cinnamyl-bromide
https://www.tcichemicals.com/BE/en/sds/C1109_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0142014&productDescription=CINNAMYL+BRMIDE+PRDOMIN+95+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-cinnamyl-bromide-CASNO-4392-24-D0087-EN.aspx
https://www.tcichemicals.com/BE/en/sds/C1109_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0142014&productDescription=CINNAMYL+BRMIDE+PRDOMIN+95+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0142014&productDescription=CINNAMYL+BRMIDE+PRDOMIN+95+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-cinnamyl-bromide-CASNO-4392-24-D0087-EN.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Eye and Face Protection: Wear chemical safety goggles or a face shield as described by
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[1]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

» Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a
NIOSH/MSHA or European Standard EN 149 approved respirator with a particulates filter.[1]

o Facility Requirements: Ensure that eyewash stations and safety showers are located close to
the workstation.[1]

Chemical Identification and Hazard Summary

Proper identification is the first step in the waste management process. The following table
summarizes key identification and transportation data for cinnamyl bromide.

Identifier Value Source
Chemical Name Cinnamyl bromide [4]
CAS Number 4392-24-9 [1]
Molecular Formula CoHoBr [4]
UN Number UN 3261 [3]

o CORROSIVE SOLID, ACIDIC,
UN Proper Shipping Name [3]
ORGANIC, N.O.S.

) Causes severe skin burns and
Primary Hazards _ [1][4]
eye damage; Corrosive

Disposal Protocol for Cinnamyl Bromide

The disposal of cinnamyl bromide must be handled as hazardous waste. In-lab neutralization
or treatment is not recommended due to its reactivity. The standard and safest procedure is to
segregate, package, and label the waste for collection by a licensed environmental waste
management company.
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Step 1: Waste Segregation and Collection

Designate a Waste Container: Use a dedicated, properly labeled hazardous waste container.
The container must be made of a material compatible with cinnamyl bromide and be in
good condition with a secure, tight-fitting lid. A corrosive-resistant container is required.

Collect Waste: Collect waste cinnamyl bromide, including any contaminated materials (e.g.,
pipette tips, gloves, absorbent pads from a spill), directly into the designated container.

Avoid Mixing: Do not mix cinnamyl bromide waste with other waste streams, especially
incompatible materials like strong bases or oxidizing agents.[1]

Step 2: Container Management and Labeling

Keep Container Closed: Always keep the waste container securely closed when not actively
adding waste.

Labeling: Label the container clearly with the words "Hazardous Waste," the full chemical
name "Cinnamyl Bromide," and a description of its hazards (e.g., "Corrosive"). Ensure the
label is accurate and legible.

Storage Location: Store the sealed waste container in a designated, secure satellite
accumulation area that is cool, dry, and well-ventilated.[1][2] The storage area should have
secondary containment to control any potential leaks.

Step 3: Arranging for Disposal

o Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department
or equivalent authority to schedule a pickup for the hazardous waste.

o Follow Institutional Procedures: Adhere to all institutional guidelines regarding waste
accumulation time limits and documentation.

o Professional Disposal: The ultimate disposal must be conducted at an approved and
licensed waste disposal plant.[1][3][5] This is typically managed by the EHS department
through a certified hazardous waste contractor.
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Step 4: Spill Management

o Evacuate and Ventilate: In case of a spill, ensure adequate ventilation and remove all
sources of ignition.[1]

o Contain Spill: Wearing appropriate PPE, contain the spill.

o Collect Spill Debris: Carefully sweep or shovel the spilled material into a suitable container
for disposal.[1]

o Decontaminate: Clean the spill area as appropriate and dispose of all cleaning materials as
hazardous waste.

e Reporting: Report the spill to your EHS department.

Regulatory Framework

The management of hazardous waste is governed by strict federal and state regulations. In the
United States, the primary regulatory framework is the Resource Conservation and Recovery
Act (RCRA), which is administered by the Environmental Protection Agency (EPA).[6][7][8]
RCRA establishes a "cradle-to-grave” management system, which means that hazardous
waste is tracked from its point of generation to its final disposal.[8][9] Generators of hazardous
waste are legally responsible for ensuring it is properly identified, managed, and treated.[6][8]
State regulations may also apply and are often more stringent than federal requirements.[6][10]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of cinnamyl
bromide waste from the point of generation to final disposal.
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Cinnamyl Bromide Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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